Cas no 1213859-26-7 ((S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1213859-26-7
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• MDL: MFCD11861266
• CID: 5177245
• Update Time: 2025-06-27

(S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine
• (1S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine
• 2-Pyridinemethanamine, 4-bromo-α-(trifluoromethyl)-, (αS)-

• MDL： MFCD11861266
• Inchi： 1S/C7H6BrF3N2/c8-4-1-2-13-5(3-4)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
• InChI Key： QLFQQSHAAOBALM-LURJTMIESA-N
• SMILES： BrC1C=CN=C(C=1)[C@@H](C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine

Chemical Profile of (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1213859-26-7)

(S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1213859-26-7, is a chiral amine derivative featuring a brominated pyridine moiety and a trifluoromethyl group. Its unique structural attributes make it a valuable scaffold for the development of novel bioactive molecules.

The presence of the 4-bromopyridin-2-yl group in the molecular structure enhances its reactivity and binding affinity towards various biological targets. This feature is particularly advantageous in drug design, as it allows for the facile introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are often observed in pharmacologically active compounds.

The trifluoromethyl group appended to the ethyl backbone imparts specific physicochemical properties to the molecule. Trifluoromethyl groups are well-documented for their ability to modulate metabolic stability, lipophilicity, and electronic properties of drug candidates. In particular, this group can enhance binding interactions by increasing hydrophobicity and reducing metabolic susceptibility, thereby potentially improving the therapeutic efficacy and duration of action of the final drug product.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to improve their bioavailability, reduce degradation rates, and enhance receptor binding affinity. The compound (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine exemplifies these trends, as it combines the benefits of fluorine substitution with the chiral environment provided by the amine functionality.

The stereochemistry of this compound is another critical aspect that merits attention. The (S)-configuration at the amine center ensures that interactions with biological targets are highly specific, minimizing off-target effects. This level of selectivity is crucial for developing drugs with improved safety profiles. The synthesis of enantiomerically pure compounds like this one often involves advanced chiral resolution techniques or asymmetric catalysis, which are areas of active research in synthetic organic chemistry.

Recent studies have highlighted the potential applications of this compound in the development of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The bromopyridine moiety serves as an excellent pharmacophore for kinase inhibition due to its ability to mimic ATP binding pockets and disrupt normal enzymatic activity. Furthermore, the trifluoromethyl group can enhance interactions with key residues in the kinase active site, leading to more potent inhibition.

Another area where this compound shows promise is in the field of antiviral research. Viruses often rely on host cellular machinery for replication, making kinases and other enzymes attractive targets for antiviral drugs. By inhibiting these enzymes, therapeutic agents can disrupt viral replication cycles effectively. The unique combination of structural features in (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine makes it a versatile building block for designing molecules with antiviral activity.

The synthetic utility of this compound also extends to other therapeutic areas such as central nervous system (CNS) disorders and autoimmune diseases. The ability to introduce diverse functional groups while maintaining high stereochemical purity allows medicinal chemists to explore multiple chemical space dimensions efficiently. This flexibility is essential for optimizing drug candidates through structure-activity relationship (SAR) studies.

In conclusion, (S)-1-(4-bromopyridin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1213859-26-7) represents a promising lead compound for pharmaceutical development. Its unique structural features—combining a brominated pyridine ring with a trifluoromethyl-substituted ethylamine moiety—offer numerous opportunities for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.